Cas no 96291-74-6 (1,3,5-Tri-O-acetyl-2-deoxy-alpha-D-erythro-pentofuranose)

• Product Name: 1,3,5-Tri-O-acetyl-2-deoxy-alpha-D-erythro-pentofuranose
• CAS No: 96291-74-6
• MF: C₁₁H₁₆O₇
• MW: 260.240544319153
• CID: 61837
• Update Time: 2023-09-11

1,3,5-Tri-O-acetyl-2-deoxy-alpha-D-erythro-pentofuranose Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Tri-O-acetyl-2-deoxy-alpha-D-erythro-pentofuranose
• 1,3,5-TRI- O -ACETYL-2-DEOXY- Α-D-ERYTHRO–
• A-D-ERYTHRO-PENTOFURANOSE
• α-D-erythro-Pentofuranose, 2-deoxy-, triacetate (9CI)
• D
• 1,3,5-Tri-O-acetyl-2-deoxy-α-D-erythro-pentofuranose
• 1,3,5-Tri-O-acetyl-2-deoxy-α-D-ribofuranose

• Inchi： 1S/C11H16O7/c1-6(12)15-5-10-9(16-7(2)13)4-11(18-10)17-8(3)14/h9-11H,4-5H2,1-3H3/t9-,10+,11-/m0/s1
• InChI Key： QAGMBTAACMQRSS-AXFHLTTASA-N
• SMILES： O([C@H]1C[C@@H](OC(=O)C)O[C@@H]1COC(=O)C)C(=O)C

Computed Properties

• Exact Mass: 260.09
• Monoisotopic Mass: 260.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.1A^2

Experimental Properties

• Density: 1.24
• Boiling Point: 329.3 °C at 760 mmHg
• Flash Point: 329.3 °C at 760 mmHg
• Refractive Index: 1.466
• PSA: 88.13000
• LogP: 0.15930